![molecular formula C24H18F3NO4 B6232016 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,2-trifluoroethyl]benzoic acid CAS No. 2137931-72-5](/img/no-structure.png)
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,2-trifluoroethyl]benzoic acid
Overview
Description
The compound “4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,2-trifluoroethyl]benzoic acid” is a complex organic molecule. It contains a fluorene group, which is a polycyclic aromatic hydrocarbon composed of two benzene rings connected by a bridging two-carbon unit, and is often used in the synthesis of a wide variety of chemical compounds .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the fluorene group, the introduction of the methoxy carbonyl group, and the attachment of the trifluoroethyl group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The fluorene group would contribute to the aromaticity of the molecule, while the trifluoroethyl group would introduce a degree of polarity .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific conditions and reagents used. The fluorene group is relatively stable but can undergo reactions at the 9-position. The carbonyl group is typically quite reactive and can participate in a variety of reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorene group could contribute to its hydrophobicity, while the trifluoroethyl group could enhance its polarity. The exact properties would need to be determined experimentally .Mechanism of Action
Without specific context, it’s difficult to determine the exact mechanism of action of this compound. If it’s used as a drug, the mechanism of action would depend on the biological target. If it’s used as a reagent in a chemical reaction, the mechanism would depend on the specific reaction conditions .
Safety and Hazards
As with any chemical compound, handling “4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,2-trifluoroethyl]benzoic acid” would require appropriate safety measures. The specific hazards would depend on the compound’s physical and chemical properties, which, as mentioned earlier, would need to be determined experimentally .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,2-trifluoroethyl]benzoic acid' involves the protection of the amine group, followed by the introduction of the trifluoroethyl group, and then the deprotection of the amine group. The final step involves the introduction of the benzoic acid group.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydroxide", "Methanesulfonyl chloride", "2,2,2-trifluoroethanol", "N,N-Dimethylformamide", "N,N'-Dicyclohexylcarbodiimide", "4-aminobenzoic acid", "Triethylamine", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Sodium chloride", "Magnesium sulfate", "Diethyl ether" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydroxide to form 9H-fluoren-9-ol.", "9H-fluoren-9-ol is reacted with methanesulfonyl chloride to form 9-(methanesulfonyloxy)fluorene.", "9-(methanesulfonyloxy)fluorene is reacted with 2,2,2-trifluoroethanol in the presence of N,N-Dimethylformamide and N,N'-Dicyclohexylcarbodiimide to form 9-[(2,2,2-trifluoroethyl)oxy]fluorene.", "9-[(2,2,2-trifluoroethyl)oxy]fluorene is reacted with 4-aminobenzoic acid in the presence of triethylamine and hydrochloric acid to form 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,2-trifluoroethyl]benzoic acid.", "The amine protecting group is removed by treatment with sodium bicarbonate and ethyl acetate.", "The product is purified by extraction with ethyl acetate, washing with water, drying with magnesium sulfate, and evaporation of the solvent using diethyl ether." ] } | |
CAS RN |
2137931-72-5 |
Product Name |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,2-trifluoroethyl]benzoic acid |
Molecular Formula |
C24H18F3NO4 |
Molecular Weight |
441.4 |
Purity |
95 |
Origin of Product |
United States |
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